Cas no 332860-97-6 (5-(3,4-Dimethylphenoxy)methyl-4-methyl-4H-1,2,4-triazole-3-thiol)
5-(3,4-Dimethylphenoxy)methyl-4-methyl-4H-1,2,4-triazole-3-thiol is a heterocyclic compound featuring a 1,2,4-triazole core substituted with a methylthiol group and a (3,4-dimethylphenoxy)methyl moiety. This structure imparts potential reactivity as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The presence of the thiol group enables thioether formation or metal coordination, while the aromatic ether linkage enhances stability and lipophilicity. Its well-defined molecular architecture makes it suitable for applications requiring precise functionalization, such as bioactive molecule design. The compound's purity and consistent performance are critical for reproducible results in research and industrial processes.
332860-97-6 structure
Product Name:5-(3,4-Dimethylphenoxy)methyl-4-methyl-4H-1,2,4-triazole-3-thiol
CAS No:332860-97-6
MF:C12H15N3OS
MW:249.33200097084
MDL:MFCD01204607
CID:301800
PubChem ID:821210
Update Time:2025-05-28
5-(3,4-Dimethylphenoxy)methyl-4-methyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties
Names and Identifiers
-
- 5-((3,4-Dimethylphenoxy)methyl)-4-methyl-4H-1,2,4-triazole-3-thiol
- 3-[(3,4-dimethylphenoxy)methyl]-4-methyl-1H-1,2,4-triazole-5-thione
- 3H-1,2,4-Triazole-3-thione,5-[(3,4-dimethylphenoxy)methyl]-2,4-dihydro-4-methyl-
- 5-[(3,4-Dimethylphenoxy)methyl]-4-methyl-4H-1,2,4-triazole-3-thiol
- 5-[(3,4-dimethylphenoxy)methyl]-4-methyl-4H-1,2,4-triazole-3-thiol(SALTDATA: FREE)
- AC1LGH67
- ALBB-003398
- BBL015068
- CTK6B9513
- MolPort-000-812-013
- MolPort-001-023-084
- STOCK3S-11824
- 332860-97-6
- MFCD01204607
- SR-01000311117-1
- AKOS000641387
- AG-690/15444561
- VS-04829
- 5-[(3,4-dimethylphenoxy)methyl]-4-methyl-4H-1,2,4-triazol-3-yl hydrosulfide
- CS-0314895
- DTXSID20356293
- SR-01000311117
- 5-(3,4-Dimethylphenoxy)methyl-4-methyl-4H-1,2,4-triazole-3-thiol
-
- MDL： MFCD01204607
- Inchi： 1S/C12H15N3OS/c1-8-4-5-10(6-9(8)2)16-7-11-13-14-12(17)15(11)3/h4-6H,7H2,1-3H3,(H,14,17)
- InChI Key： WNCGIBVZZUUYNL-UHFFFAOYSA-N
- SMILES： S=C1NN=C(COC2C=CC(C)=C(C)C=2)N1C
Computed Properties
- Exact Mass: 249.09400
- Monoisotopic Mass: 249.09358328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 332
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 69Ų
Experimental Properties
- PSA: 78.74000
- LogP: 2.29960
5-(3,4-Dimethylphenoxy)methyl-4-methyl-4H-1,2,4-triazole-3-thiol Security Information
-
Hazardous Material Identification：
- HazardClass：IRRITANT
5-(3,4-Dimethylphenoxy)methyl-4-methyl-4H-1,2,4-triazole-3-thiol Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-(3,4-Dimethylphenoxy)methyl-4-methyl-4H-1,2,4-triazole-3-thiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B415428-50mg |
5-[(3,4-Dimethylphenoxy)methyl]-4-methyl-4H-1,2,4-triazole-3-thiol |
332860-97-6 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B415428-100mg |
5-[(3,4-Dimethylphenoxy)methyl]-4-methyl-4H-1,2,4-triazole-3-thiol |
332860-97-6 | 100mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B415428-500mg |
5-[(3,4-Dimethylphenoxy)methyl]-4-methyl-4H-1,2,4-triazole-3-thiol |
332860-97-6 | 500mg |
$ 185.00 | 2022-06-07 | ||
| abcr | AB214893-1 g |
5-[(3,4-Dimethylphenoxy)methyl]-4-methyl-4H-1,2,4-triazole-3-thiol, 95%; . |
332860-97-6 | 95% | 1g |
€197.30 | 2023-05-06 | |
| abcr | AB214893-5 g |
5-[(3,4-Dimethylphenoxy)methyl]-4-methyl-4H-1,2,4-triazole-3-thiol, 95%; . |
332860-97-6 | 95% | 5g |
€456.10 | 2023-05-06 | |
| Chemenu | CM114685-1g |
5-[(3,4-dimethylphenoxy)methyl]-4-methyl-4H-1,2,4-triazole-3-thiol |
332860-97-6 | 95% | 1g |
$*** | 2023-05-30 | |
| Chemenu | CM114685-5g |
5-[(3,4-dimethylphenoxy)methyl]-4-methyl-4H-1,2,4-triazole-3-thiol |
332860-97-6 | 95% | 5g |
$*** | 2023-05-30 | |
| abcr | AB214893-10 g |
5-[(3,4-Dimethylphenoxy)methyl]-4-methyl-4H-1,2,4-triazole-3-thiol, 95%; . |
332860-97-6 | 95% | 10g |
€773.40 | 2023-05-06 | |
| abcr | AB214893-1g |
5-[(3,4-Dimethylphenoxy)methyl]-4-methyl-4H-1,2,4-triazole-3-thiol, 95%; . |
332860-97-6 | 95% | 1g |
€197.00 | 2025-02-14 | |
| abcr | AB214893-5g |
5-[(3,4-Dimethylphenoxy)methyl]-4-methyl-4H-1,2,4-triazole-3-thiol, 95%; . |
332860-97-6 | 95% | 5g |
€445.00 | 2025-02-14 |
5-(3,4-Dimethylphenoxy)methyl-4-methyl-4H-1,2,4-triazole-3-thiol Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
332860-97-6 (5-(3,4-Dimethylphenoxy)methyl-4-methyl-4H-1,2,4-triazole-3-thiol) Related Products
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